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Compound of Interest

Compound Name: Isopropyl isocyanate

Cat. No.: B058004

For immediate release: This in-depth technical guide provides a comprehensive overview of the
physicochemical properties, synthesis, and reactivity of isopropyl isocyanate. Designed for
researchers, scientists, and professionals in drug development, this document offers a
consolidated resource of key data, experimental protocols, and safety information to support
ongoing research and development efforts.

Core Physicochemical Properties

Isopropyl isocyanate ((CH3)2CHNCO) is a highly reactive, colorless to light yellow liquid with
a pungent odor.[1][2][3] It is a crucial building block in organic synthesis, particularly in the
pharmaceutical and polymer industries.[4][5] Its utility stems from the electrophilic nature of the
isocyanate group, which readily reacts with nucleophiles.[4]

Quantitative Data Summary

The following tables summarize the key physicochemical properties of isopropyl isocyanate.
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Property Value Reference
Molecular Formula CaH7NO [6]
Molecular Weight 85.10 g/mol
CAS Number 1795-48-8 [7]
EC Number 217-276-5
Boiling Point 74-75 °C [1][7]
Melting Point <-75°C [1][7]
Density 0.866 g/mL at 25 °C [1107]
Refractive Index n20/D 1.382 [1][7]
Vapor Pressure 100 mmHg at 25 °C [1]
Flash Point -3 °C (-9.5 °C also reported) [1]
Insoluble in water; Soluble in
Solubility chloroform and ethyl acetate.
[11[2]131[7]
Identifier Value Reference
IUPAC Name 2-isocyanatopropane [2][4]
1S/C4H7NO/c1-4(2)5-3-
InChl [6]
6/h4H,1-2H3
GSLTVFIVIMCNBH-
INChl Key
UHFFFAOYSA-N
SMILES CC(C)N=C=0 [6]

Reactivity and Applications

The primary value of isopropyl isocyanate in organic synthesis lies in its role as a versatile
electrophile for introducing the isopropylcarbamoyl moiety.[4] The electrophilic carbon atom in
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the isocyanate group (-N=C=0) is susceptible to nucleophilic attack, leading to the formation of
various important chemical linkages.[4]

General Reaction Pathway

The following diagram illustrates the general reaction of isopropyl isocyanate with common
nucleophiles.

General Reactivity of Isopropyl Isocyanate
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Caption: General reaction pathways of isopropyl isocyanate with nucleophiles.
This reactivity is fundamental to its application in several areas:

e Pharmaceuticals: Isopropyl isocyanate is a critical intermediate for constructing molecular
scaffolds for active pharmaceutical ingredients (APIs).[4] It is used in the synthesis of
protease inhibitors and other small-molecule therapeutics.[4] For instance, it has been used
as a reagent in the preparation of androgen receptor antagonists for prostate cancer
treatment and in the synthesis of selective dual inhibitors of mMTORC1 and mTORC2.[7]
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e Polymer Science: It serves as a precursor for creating polyurethane and polyurea-based
materials with specific properties.[4][5]

o Derivatization Reagent: It is also employed as a derivatization reagent for the stereoisomeric
analysis of secondary alcohols.[8]

Experimental Protocols
Synthesis of Isopropyl Isocyanate

Several methods for the laboratory-scale synthesis of isopropyl isocyanate have been
reported. A common approach involves the reaction of a primary amine with a phosgene
equivalent, such as bis(trichloromethyl) carbonate (triphosgene), in an inert solvent.

Objective: To synthesize isopropyl isocyanate from isopropylamine and bis(trichloromethyl)
carbonate.

Materials:

Isopropylamine

 Bis(trichloromethyl) carbonate

o Tetrahydrofuran (THF), anhydrous

e Nitrogen gas

e 500 mL four-necked flask

e Mechanical stirrer

o Constant pressure dropping funnel

o Reflux condenser

e Thermometer

e Heating mantle
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e Vacuum distillation apparatus
Procedure:

e In a 500 mL four-necked flask equipped with a mechanical stirrer, constant pressure
dropping funnel, reflux condenser, and thermometer, add 1 mole of isopropylamine and 200
mL of anhydrous tetrahydrofuran.[9]

e Begin stirring the solution.[9]

o Slowly add a solution of bis(trichloromethyl) carbonate (appropriate molar ratio, e.g., 0.45
moles) dissolved in 100-120 mL of tetrahydrofuran to the flask at room temperature under
vigorous stirring.[9][10]

o After the addition is complete, heat the reaction mixture to reflux (approximately 60-75 °C)
and maintain the reaction for 3-4 hours.[9][10]

e Upon completion of the reaction, purge the system with nitrogen gas to remove any
hydrogen chloride gas produced.[9][10]

e Recover the tetrahydrofuran by vacuum distillation.[9][10]
« Distill the remaining mixture to isolate the isopropyl isocyanate product.[9]

The following diagram outlines the general workflow for the synthesis of isopropyl isocyanate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://eureka.patsnap.com/patent-CN1235873C
https://eureka.patsnap.com/patent-CN1235873C
https://eureka.patsnap.com/patent-CN1235873C
https://patents.google.com/patent/CN1475479A/en
https://eureka.patsnap.com/patent-CN1235873C
https://patents.google.com/patent/CN1475479A/en
https://eureka.patsnap.com/patent-CN1235873C
https://patents.google.com/patent/CN1475479A/en
https://eureka.patsnap.com/patent-CN1235873C
https://patents.google.com/patent/CN1475479A/en
https://www.benchchem.com/product/b058004?utm_src=pdf-body
https://eureka.patsnap.com/patent-CN1235873C
https://www.benchchem.com/product/b058004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow for Isopropyl Isocyanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b058004?utm_src=pdf-body-img
https://www.benchchem.com/product/b058004?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b058004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. isopropyl isocyanate [chembk.com]
. Isopropyl isocyanate | C4H7NO | CID 61277 - PubChem [pubchem.ncbi.nim.nih.gov]
. ISOPROPYL ISOCYANATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

. Isopropyl Isocyanate | High Purity Reagent [benchchem.com]

. Isopropyl Isocyanate | TRC-1872050-100G | LGC Standards [Igcstandards.com]
. Isopropyl isocyanate | 1795-48-8 [chemicalbook.com]

1
2
3
4
e 5. nbinno.com [nbinno.com]
6
7
8. Isopropyl isocyanate = 98 1795-48-8 [sigmaaldrich.com]
9

. Chemical synthesis method of isopropyl isocyanate - Eureka | Patsnap
[eureka.patsnap.com]

e 10. CN1475479A - Chemical synthesis method of isopropyl isocyanate - Google Patents
[patents.google.com]
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Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b058004#physicochemical-properties-of-isopropyl-
isocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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